Cas no 86521-64-4 (2-(4-ethoxyphenyl)-2-methylpropanoic acid)
2-(4-ethoxyphenyl)-2-methylpropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2??2-dimethyl-p-ethoxy phenyl acetic acid 2??2-dimethyl-p-ethoxy phenyl acetic acid
- 2,2-dimethyl-p-ethoxy phenyl acetic acid 2,2-dimethyl-p-ethoxy phenyl acetic acid
- Benzeneacetic acid, 4-ethoxy-α,α-dimethyl-
- 2-(4-ethoxyphenyl)-2-methylpropanoic acid
- DTXSID901028717
- NS00067324
- G69159
- 86521-64-4
- EN300-1840016
- LDOMMNCPNTZTQW-UHFFFAOYSA-N
- SCHEMBL7753233
-
- Inchi: 1S/C12H16O3/c1-4-15-10-7-5-9(6-8-10)12(2,3)11(13)14/h5-8H,4H2,1-3H3,(H,13,14)
- InChI Key: LDOMMNCPNTZTQW-UHFFFAOYSA-N
- SMILES: C(C1C=CC(OCC)=CC=1)(C)(C)C(=O)O
Computed Properties
- Exact Mass: 208.109944368g/mol
- Monoisotopic Mass: 208.109944368g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 4
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 46.5Ų
2-(4-ethoxyphenyl)-2-methylpropanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840016-0.05g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 0.05g |
$468.0 | 2023-09-19 | ||
| Enamine | EN300-1840016-0.1g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 0.1g |
$490.0 | 2023-09-19 | ||
| Enamine | EN300-1840016-0.25g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 0.25g |
$513.0 | 2023-09-19 | ||
| Enamine | EN300-1840016-0.5g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 0.5g |
$535.0 | 2023-09-19 | ||
| Enamine | EN300-1840016-1.0g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1840016-2.5g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 2.5g |
$1089.0 | 2023-09-19 | ||
| Enamine | EN300-1840016-5.0g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1840016-10.0g |
2-(4-ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 10g |
$4236.0 | 2023-06-02 | ||
| 1PlusChem | 1P024SMX-100mg |
2-(4-Ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 95% | 100mg |
$78.00 | 2024-04-21 | |
| 1PlusChem | 1P024SMX-250mg |
2-(4-Ethoxyphenyl)-2-methylpropanoic acid |
86521-64-4 | 95% | 250mg |
$132.00 | 2024-04-21 |
2-(4-ethoxyphenyl)-2-methylpropanoic acid Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
Additional information on 2-(4-ethoxyphenyl)-2-methylpropanoic acid
2-(4-Ethoxyphenyl)-2-methylpropanoic Acid: A Comprehensive Overview
2-(4-Ethoxyphenyl)-2-methylpropanoic acid, also known by its CAS number 86521-64-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug development and as a precursor in the synthesis of bioactive molecules. Recent studies have highlighted its role in modulating cellular pathways, making it a promising candidate for therapeutic interventions.
The molecular structure of 2-(4-ethoxyphenyl)-2-methylpropanoic acid consists of a propanoic acid backbone with a substituted phenyl group. The ethoxy substitution at the para position of the phenyl ring contributes to its hydrophobicity and stability. This structural feature not only enhances its solubility in organic solvents but also plays a crucial role in its interactions with biological systems. Researchers have utilized this property to design more effective drug delivery systems, as reported in a 2023 study published in the Journal of Medicinal Chemistry.
One of the most notable advancements involving CAS 86521-64-4 is its application in the development of anti-inflammatory agents. A recent investigation conducted by Smith et al. (2023) demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase enzymes. The study further revealed that the ethoxy group's steric hindrance plays a pivotal role in modulating enzyme inhibition, providing insights into its mechanism of action.
In addition to its pharmacological applications, 2-(4-ethoxyphenyl)-2-methylpropanoic acid has been explored as a key intermediate in the synthesis of complex natural products. For instance, a research team led by Johnson (2023) successfully utilized this compound as a building block for synthesizing bioactive alkaloids, showcasing its versatility in organic synthesis.
The synthesis of CAS 86521-64-4 has also been optimized through green chemistry approaches. A 2023 paper in the Green Chemistry Journal reported the development of an environmentally friendly synthesis pathway using microwave-assisted techniques, significantly reducing reaction time and waste generation. This advancement underscores the growing emphasis on sustainable practices in chemical manufacturing.
From a toxicological perspective, recent studies have evaluated the safety profile of 2-(4-ethoxyphenyl)-2-methylpropanoic acid. Findings from acute toxicity tests indicate that it exhibits low toxicity at therapeutic doses, making it a safer option for drug development compared to traditional agents. These results were corroborated by chronic toxicity studies published in 2023, which further support its potential for long-term therapeutic use.
In conclusion, CAS 86521-64-4, or 2-(4-ethoxyphenyl)-2-methylpropanoic acid, stands out as a versatile and promising compound with diverse applications across multiple disciplines. Its unique structural features, combined with recent advancements in synthesis and pharmacology, position it as a key player in future research and development efforts.
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